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Compound of Interest

Compound Name: Irdabisant Hydrochloride

Cat. No.: B12409709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Irdabisant Hydrochloride
(also known as CEP-26401), a potent and selective histamine H₃ receptor antagonist/inverse

agonist, in mouse models of cognition. The information is intended to guide researchers in

designing and executing preclinical studies to evaluate the cognitive-enhancing effects of this

compound.

Mechanism of Action
Irdabisant Hydrochloride acts as an antagonist/inverse agonist at the histamine H₃ receptor.

This receptor is primarily located in the central nervous system and functions as a presynaptic

autoreceptor on histaminergic neurons, inhibiting histamine synthesis and release. Additionally,

H₃ receptors are expressed as heteroreceptors on non-histaminergic neurons, where they

modulate the release of other key neurotransmitters involved in cognitive processes, such as

acetylcholine, dopamine, and norepinephrine.

By blocking the inhibitory action of H₃ receptors, Irdabisant increases the release of histamine

and other neurotransmitters, which is the proposed mechanism for its cognition-enhancing and

wake-promoting effects[1].
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The histamine H₃ receptor is a G-protein coupled receptor (GPCR) that couples to the Gαi/o

subunit. Activation of the H₃ receptor inhibits adenylyl cyclase, leading to a decrease in

intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity. As an

antagonist/inverse agonist, Irdabisant blocks this pathway, leading to an increase in neuronal

activity and neurotransmitter release.
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Irdabisant blocks the inhibitory H₃ receptor, increasing neurotransmitter release.

Dosing Regimens in Mouse Models of Cognition
The following table summarizes the known dosing regimens for Irdabisant Hydrochloride in a

relevant mouse model of cognition.

Cognitive
Domain

Mouse
Model

Strain Dose
Route of
Administrat
ion

Reference

Sensorimotor

Gating

Prepulse

Inhibition

(PPI)

DBA/2NCrl
10 and 30

mg/kg

Intraperitonea

l (i.p.)
[1]

Sensorimotor

Gating

(synergistic

effects)

Prepulse

Inhibition

(PPI)

DBA/2NCrl
3 mg/kg (with

Risperidone)

Intraperitonea

l (i.p.)
[1]
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Note: To date, specific studies utilizing Irdabisant Hydrochloride in mouse models of spatial

learning and memory (e.g., Morris Water Maze) or recognition memory (e.g., Novel Object

Recognition Test) have not been identified in the reviewed literature. However, other histamine

H₃ receptor antagonists have been evaluated in these models, with effective doses typically

ranging from 2.5 to 20 mg/kg (i.p.). Researchers should consider these ranges for initial dose-

finding studies with Irdabisant in these cognitive paradigms.

Experimental Protocols
Prepulse Inhibition (PPI) Test
The PPI test assesses sensorimotor gating, a process that is often deficient in neuropsychiatric

disorders. The following protocol is adapted for the use of Irdabisant Hydrochloride in

DBA/2NCrl mice.

Experimental Workflow:
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Prepulse Inhibition (PPI) Experimental Workflow

Acclimation
(30-60 min)

Irdabisant Dosing
(3, 10, or 30 mg/kg, i.p.)

Pre-Test Period
(e.g., 30 min)

PPI Test Session
(Acclimation, Startle, Prepulse Trials)

Data Analysis
(%PPI Calculation)
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Workflow for the Prepulse Inhibition (PPI) test with Irdabisant.

Materials:

Irdabisant Hydrochloride

Vehicle (e.g., sterile saline or 0.5% methylcellulose)

DBA/2NCrl mice

Startle response measurement system (e.g., SR-LAB)

Animal enclosures for acclimation
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Procedure:

Acclimation: Allow mice to acclimate to the testing room for at least 30-60 minutes before the

experiment begins.

Drug Administration:

Prepare fresh solutions of Irdabisant Hydrochloride in the chosen vehicle.

Administer Irdabisant (3, 10, or 30 mg/kg) or vehicle via intraperitoneal (i.p.) injection.

Allow for a pre-test period (e.g., 30 minutes) for the drug to take effect.

PPI Test Session:

Place a mouse in the startle chamber and allow for a 5-minute acclimation period with

background white noise (e.g., 65-70 dB).

The test session consists of a series of trials presented in a pseudorandom order:

Pulse-alone trials: A strong acoustic stimulus (e.g., 120 dB for 40 ms) to measure the

baseline startle response.

Prepulse-alone trials: A weak acoustic stimulus (e.g., 74, 78, 82, 86, or 90 dB for 20 ms)

that does not elicit a significant startle response.

Prepulse-pulse trials: The weak prepulse stimulus is presented shortly before the strong

pulse stimulus (e.g., 100 ms inter-stimulus interval).

No-stimulus trials: Background noise only, to measure baseline movement.

Each trial type should be presented multiple times (e.g., 10 times each).

Data Analysis:

The startle response is measured as the peak amplitude of the motor response to the

acoustic stimulus.
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Calculate the percentage of PPI for each prepulse intensity using the following formula:

%PPI = [1 - (startle response on prepulse-pulse trial / startle response on pulse-alone

trial)] x 100

Novel Object Recognition (NOR) Test
The NOR test evaluates recognition memory. While specific data for Irdabisant is lacking, this

general protocol can be used for initial investigations.

Experimental Workflow:

Novel Object Recognition (NOR) Experimental Workflow

Habituation to Arena
(Day 1)

Training Session (T1)
(Two identical objects)

Irdabisant Dosing
(Pre- or Post-Training)

Retention Interval
(e.g., 1h or 24h)

Test Session (T2)
(Familiar and Novel object)

Data Analysis
(Discrimination Index)
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Workflow for the Novel Object Recognition (NOR) test.

Materials:

Irdabisant Hydrochloride

Vehicle

Mice (e.g., C57BL/6)

Open field arena

A variety of objects that are of similar size but different in shape and texture

Video recording and analysis software

Procedure:

Habituation (Day 1): Allow each mouse to freely explore the empty open field arena for 5-10

minutes.

Training (Day 2):

Place two identical objects in the arena.

Allow the mouse to explore the objects for a set period (e.g., 5-10 minutes).

Irdabisant or vehicle can be administered before or after the training session, depending

on whether the aim is to study effects on acquisition or consolidation of memory.

Testing (Day 3):

After a retention interval (e.g., 1 hour for short-term memory, 24 hours for long-term

memory), place the mouse back in the arena.

One of the familiar objects is replaced with a novel object.
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Record the time the mouse spends exploring each object for a set period (e.g., 5 minutes).

Data Analysis:

Calculate the Discrimination Index (DI) using the following formula: DI = (Time exploring

novel object - Time exploring familiar object) / (Total time exploring both objects)

A higher DI indicates better recognition memory.

Morris Water Maze (MWM) Test
The MWM test is a widely used assay for spatial learning and memory. The following is a

general protocol that can be adapted for use with Irdabisant.

Experimental Workflow:

Morris Water Maze (MWM) Experimental Workflow

Acquisition Phase
(4-5 days, hidden platform)

Probe Trial
(Platform removed)

Daily Irdabisant Dosing
(Pre-training)

Data Analysis
(Escape latency, path length, time in target quadrant)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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